Cas no 898408-60-1 (8-{4-(2-fluorophenyl)methylpiperazin-1-yl}-7-hexyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)
8-{4-(2-fluorophenyl)methylpiperazin-1-yl}-7-hexyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties
Names and Identifiers
-
- 8-[4-[(2-fluorophenyl)methyl]piperazin-1-yl]-7-hexyl-3-methylpurine-2,6-dione
- 8-{4-(2-fluorophenyl)methylpiperazin-1-yl}-7-hexyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
-
- Inchi: 1S/C23H31FN6O2/c1-3-4-5-8-11-30-19-20(27(2)23(32)26-21(19)31)25-22(30)29-14-12-28(13-15-29)16-17-9-6-7-10-18(17)24/h6-7,9-10H,3-5,8,11-16H2,1-2H3,(H,26,31,32)
- InChI Key: QLKYKMOHGDCHPQ-UHFFFAOYSA-N
- SMILES: N1(CCCCCC)C2=C(N(C)C(=O)NC2=O)N=C1N1CCN(CC2=CC=CC=C2F)CC1
8-{4-(2-fluorophenyl)methylpiperazin-1-yl}-7-hexyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2636-0089-2μmol |
8-{4-[(2-fluorophenyl)methyl]piperazin-1-yl}-7-hexyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
898408-60-1 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2636-0089-5μmol |
8-{4-[(2-fluorophenyl)methyl]piperazin-1-yl}-7-hexyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
898408-60-1 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2636-0089-10μmol |
8-{4-[(2-fluorophenyl)methyl]piperazin-1-yl}-7-hexyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
898408-60-1 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2636-0089-20μmol |
8-{4-[(2-fluorophenyl)methyl]piperazin-1-yl}-7-hexyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
898408-60-1 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2636-0089-1mg |
8-{4-[(2-fluorophenyl)methyl]piperazin-1-yl}-7-hexyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
898408-60-1 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2636-0089-2mg |
8-{4-[(2-fluorophenyl)methyl]piperazin-1-yl}-7-hexyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
898408-60-1 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2636-0089-3mg |
8-{4-[(2-fluorophenyl)methyl]piperazin-1-yl}-7-hexyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
898408-60-1 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2636-0089-4mg |
8-{4-[(2-fluorophenyl)methyl]piperazin-1-yl}-7-hexyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
898408-60-1 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2636-0089-5mg |
8-{4-[(2-fluorophenyl)methyl]piperazin-1-yl}-7-hexyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
898408-60-1 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2636-0089-10mg |
8-{4-[(2-fluorophenyl)methyl]piperazin-1-yl}-7-hexyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
898408-60-1 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
8-{4-(2-fluorophenyl)methylpiperazin-1-yl}-7-hexyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 8-{4-(2-fluorophenyl)methylpiperazin-1-yl}-7-hexyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
Introduction to Compound with CAS No. 898408-60-1 and Its Potential Applications in Modern Medicinal Chemistry
The compound with the CAS number 898408-60-1 is a highly intriguing molecule that has garnered significant attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. The systematic name of this compound is 8-{4-(2-fluorophenyl)methylpiperazin-1-yl}-7-hexyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione, which provides a detailed insight into its chemical composition and potential biological activities.
This compound belongs to the class of heterocyclic derivatives, which are known for their diverse pharmacological effects. The presence of a piperazine ring in its structure suggests potential interactions with various biological targets, including enzymes and receptors. Piperazine derivatives have been widely studied for their roles in treating conditions such as hypertension, allergies, and parasitic infections.
The< strong>2-fluorophenyl moiety in the compound's structure is particularly noteworthy. Fluorinated aromatic compounds are often incorporated into drug molecules to enhance their metabolic stability, binding affinity, and overall pharmacological efficacy. The fluorine atom can influence the electronic properties of the aromatic ring, leading to improved interactions with biological targets. This feature makes the compound a promising candidate for further investigation in drug discovery.
The< strong>7-hexyl substituent adds another layer of complexity to the molecule's structure. Alkyl chains such as hexyl groups can affect the compound's solubility, permeability, and distribution within biological systems. These properties are crucial for determining the compound's bioavailability and therapeutic potential.
The< strong>3-methyl group is another important structural feature that can influence the compound's pharmacokinetic behavior. Methyl groups are commonly found in drug molecules and can affect various aspects of their activity, including receptor binding and metabolic pathways.
The core of the molecule is a< strong>2,3,6,7-tetrahydro-1H-purine-2,6-dione scaffold. Purine derivatives are well-known for their biological significance and have been extensively studied for their roles in various physiological processes. The dione functionality further enhances the molecule's potential reactivity and interaction with biological targets.
In recent years, there has been growing interest in developing novel therapeutic agents based on purine derivatives due to their broad spectrum of biological activities. These compounds have shown promise in treating conditions such as cancer, inflammation, and infectious diseases. The unique structural features of the compound with CAS No. 898408-60-1 make it an attractive candidate for further exploration in these areas.
One of the most exciting aspects of this compound is its potential as an anti-cancer agent. Purine derivatives have been shown to inhibit various enzymes involved in cancer cell proliferation and survival. The presence of multiple functional groups in this compound suggests that it may be able to interact with multiple targets simultaneously, leading to synergistic effects that could enhance its therapeutic efficacy.
Another area where this compound shows promise is in the treatment of neurological disorders. Piperazine derivatives have been used successfully in treating conditions such as schizophrenia and depression. The< strong>4-(2-fluorophenyl)methylpiperazin-1-yl group in this compound could potentially interact with neurotransmitter receptors, leading to novel therapeutic effects.
The< strong>hexyl substituent may also play a role in modulating the compound's pharmacokinetic properties. By affecting solubility and permeability, this group could enhance the compound's ability to cross biological barriers such as the blood-brain barrier, making it more effective in treating central nervous system disorders.
In addition to its potential therapeutic applications, this compound may also find use in other areas such as agrochemicals and materials science. The unique structural features of purine derivatives make them versatile building blocks for designing new molecules with specific properties.
The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as multi-step organic synthesis and catalytic processes are employed to achieve the desired product. The use of high-performance analytical methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) is essential for characterizing the compound's structure and purity.
Ongoing research efforts are focused on understanding the mechanisms by which this compound exerts its biological effects. Preclinical studies are being conducted to evaluate its efficacy and safety profiles in various disease models. These studies will provide valuable insights into its potential therapeutic applications and help guide future development efforts.
The future prospects for this compound are promising given its unique structural features and potential biological activities. Continued research efforts will be essential to fully realize its therapeutic potential and explore new applications in medicine and beyond.
898408-60-1 (8-{4-(2-fluorophenyl)methylpiperazin-1-yl}-7-hexyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)